Cas no 1547491-70-2 (3-Bromo-9,9-diphenyl-9H-fluorene)

3-Bromo-9,9-diphenyl-9H-fluorene structure
1547491-70-2 structure
Product Name:3-Bromo-9,9-diphenyl-9H-fluorene
CAS No:1547491-70-2
MF:C25H17Br
MW:397.306485891342
MDL:MFCD24849694
CID:2199928
PubChem ID:354335457
Update Time:2025-04-21

3-Bromo-9,9-diphenyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

    • 3-BroMo-9,9-diphenyl-9H-fluorene
    • AK542393
    • 3-bromo-9,9-diphenylfluorene
    • 3-Bromo-9,9'-diphenylfluorene
    • AXVLLFWWMWDULG-UHFFFAOYSA-N
    • MFCD24849694
    • 1547491-70-2
    • DB-105424
    • B5618
    • 3-Bromo-9,9-diphenyl-9H-fluorene, 95%
    • SCHEMBL15551440
    • SB67097
    • SY234409
    • C72926
    • DS-19140
    • XLC49170
    • AKOS027460639
    • CS-0163196
    • AC-37684
    • 3-Bromo-9,9-diphenyl-9H-fluorene
    • MDL: MFCD24849694
    • Inchi: 1S/C25H17Br/c26-20-15-16-24-22(17-20)21-13-7-8-14-23(21)25(24,18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-17H
    • InChI Key: AXVLLFWWMWDULG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C(=C1)C1C=CC=CC=1C2(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 396.05136g/mol
  • Monoisotopic Mass: 396.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 7.4

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 221.0 to 225.0 deg-C
  • Boiling Point: 472.7±24.0°C at 760 mmHg
  • Flash Point: 230.8±17.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Bromo-9,9-diphenyl-9H-fluorene Security Information

3-Bromo-9,9-diphenyl-9H-fluorene Pricemore >>

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